[4-(4-METHOXYPHENYL)PIPERAZINO](3-METHYL-2-THIENYL)METHANONE

• IUPAC Name: [4-(4-methoxyphenyl)piperazin-1-yl]-(3-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C17H20N2O2S/c1-13-7-12-22-16(13)17(20)19-10-8-18(9-11-19)14-3-5-15(21-2)6-4-14/h3-7,12H,8-11H2,1-2H3
• InChI Key: NTCMHNCEGHZZRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE is a compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their wide range of biological and pharmaceutical activities. This compound, in particular, has a unique structure that combines a methoxyphenyl group with a piperazine ring and a thienylmethanone moiety, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of (S,S)-N,N’-bisnosyl diamine with diphenylvinylsulfonium triflate in the presence of DBU, leading to the formation of protected piperazines . Deprotection of these piperazines followed by selective intramolecular cyclization can yield the desired compound.

Industrial Production Methods

Industrial production methods for piperazine derivatives often involve large-scale cyclization reactions under controlled conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring or the thienylmethanone moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its piperazine moiety which is common in many pharmaceuticals.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE involves its interaction with specific molecular targets and pathways. The piperazine ring can interact with various receptors and enzymes, modulating their activity. The methoxyphenyl group may enhance the compound’s binding affinity and specificity, while the thienylmethanone moiety can contribute to its overall stability and reactivity.

Comparison with Similar Compounds

Similar Compounds

• 4-(2-Methoxyphenyl)piperazinomethanone
• 4-(3-Methoxyphenyl)-1-piperazinylmethanone

Uniqueness

4-(4-METHOXYPHENYL)PIPERAZINOMETHANONE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile chemical modifications and interactions, making it a valuable compound in various research and industrial applications.